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Compound of Interest

Compound Name: AZ3146

Cat. No.: B611999 Get Quote

For researchers, scientists, and drug development professionals working with AZ3146, a potent

and selective Mps1 kinase inhibitor, a comprehensive understanding of safety and handling

procedures is paramount. This guide provides essential information on personal protective

equipment (PPE), operational plans for handling and storage, and disposal protocols to ensure

a safe laboratory environment.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for AZ3146 indicates that the substance is not classified as

hazardous, adherence to standard laboratory safety protocols is essential to minimize any

potential risks. The following PPE is recommended when handling AZ3146:

Eye Protection: Wear safety glasses with side shields or goggles to protect against

accidental splashes.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene, to prevent skin

contact.

Body Protection: A standard laboratory coat should be worn to protect clothing and skin from

potential contamination.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not typically required. However, if handling large quantities or if there

is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.
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Operational and Disposal Plans
Handling:

Handle AZ3146 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling the compound.

Storage:

Store AZ3146 in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Refer to the product-specific information for precise storage temperatures, which are

typically -20°C for the solid powder form.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Quantitative Data Summary
The following table summarizes key quantitative data for AZ3146 based on available

information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b611999?utm_src=pdf-body
https://www.benchchem.com/product/b611999?utm_src=pdf-body
https://www.benchchem.com/product/b611999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 452.55 g/mol

CAS Number 1124329-14-1

Storage Temperature -20°C (Solid)

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Experimental Protocols
AZ3146 is commonly used in cell-based assays to study its effects on the spindle assembly

checkpoint and cell cycle progression. Below is a generalized protocol for its use in a cell

culture experiment.

Preparation of Stock Solution:

AZ3146 is typically supplied as a solid.

To prepare a stock solution, dissolve the compound in a suitable solvent, such as DMSO, to

a desired concentration (e.g., 10 mM).

Store the stock solution at -20°C or -80°C as recommended by the supplier.

Cell Treatment:

Culture cells to the desired confluency in appropriate cell culture plates.

On the day of the experiment, dilute the AZ3146 stock solution to the desired final

concentration in fresh cell culture medium.

Remove the existing medium from the cells and replace it with the medium containing

AZ3146.

Incubate the cells for the desired period to observe the effects of the compound.
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Visualized Workflows
The following diagrams illustrate the general workflow for handling AZ3146 and a typical

experimental procedure.
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Caption: A logical workflow for the safe handling of AZ3146.
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Caption: A typical experimental workflow using AZ3146 in cell culture.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AZ3146]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611999#personal-protective-equipment-for-handling-
az3146]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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